Cas no 1272750-82-9 ((S)-7-bromo-6-fluorochroman-4-amine)

• Product Name: (S)-7-bromo-6-fluorochroman-4-amine
• CAS No: 1272750-82-9
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5717462
• PubChem ID: 79016430
• Update Time: 2025-05-20

(S)-7-bromo-6-fluorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 1272750-82-9
• (S)-7-BROMO-6-FLUOROCHROMAN-4-AMINE
• SCHEMBL20449182
• CS-0096352
• Y12776
• AKOS017550329
• (4S)-7-bromo-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• (S)-7-bromo-6-fluorochroman-4-amine

• Inchi： 1S/C9H9BrFNO/c10-6-4-9-5(3-7(6)11)8(12)1-2-13-9/h3-4,8H,1-2,12H2/t8-/m0/s1
• InChI Key： MALSOHSOKXUZTJ-QMMMGPOBSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCC[C@@H]2N)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (S)-7-bromo-6-fluorochroman-4-amine

Recent Advances in the Study of (S)-7-bromo-6-fluorochroman-4-amine (CAS: 1272750-82-9)

The compound (S)-7-bromo-6-fluorochroman-4-amine (CAS: 1272750-82-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its bromo- and fluoro-substituted chroman scaffold, has been identified as a promising intermediate for the synthesis of biologically active molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the key areas of research involving (S)-7-bromo-6-fluorochroman-4-amine is its utility as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into derivatives with high affinity for serotonin transporters, offering potential improvements over existing antidepressants in terms of selectivity and side effect profiles. The study highlighted the importance of the (S)-enantiomer in achieving optimal pharmacological activity, as opposed to its (R)-counterpart.

In addition to its applications in CNS drug development, (S)-7-bromo-6-fluorochroman-4-amine has shown promise in oncology research. A recent preprint from Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases involved in cancer cell proliferation. The bromo- and fluoro-substitutions on the chroman ring were found to enhance binding affinity to the ATP-binding sites of these kinases, while the amine functionality allowed for further structural modifications to improve pharmacokinetic properties.

The synthetic routes to (S)-7-bromo-6-fluorochroman-4-amine have also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a novel asymmetric synthesis approach that achieves higher yields and enantiomeric purity compared to traditional methods. This advancement is particularly significant for scaling up production while maintaining the stringent quality standards required for pharmaceutical applications.

From a safety and toxicological perspective, preliminary studies on (S)-7-bromo-6-fluorochroman-4-amine have shown favorable results. The compound demonstrates good stability under physiological conditions and acceptable preliminary toxicity profiles in in vitro assays. However, researchers caution that more comprehensive preclinical studies are needed to fully evaluate its safety profile before advancing to clinical trials.

The growing body of research on (S)-7-bromo-6-fluorochroman-4-amine (CAS: 1272750-82-9) suggests that this compound holds substantial promise for multiple therapeutic areas. Its unique structural features combine the advantages of halogenated aromatics with the versatility of a chiral amine, making it a valuable scaffold for medicinal chemistry. Future research directions are likely to focus on expanding its applications to other disease areas, optimizing its synthetic accessibility, and further elucidating its mechanism of action in various biological targets.